(Z)-3-(pyridin-3-yl)-1-(3-(5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)prop-2-en-1-one

• IUPAC Name: (Z)-3-pyridin-3-yl-1-[3-(5-thiophen-2-yl-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C18H16N4O2S/c23-16(6-5-13-3-1-8-19-11-13)22-9-7-14(12-22)17-20-18(24-21-17)15-4-2-10-25-15/h1-6,8,10-11,14H,7,9,12H2/b6-5-
• InChI Key: MMZMATCXOGPBNL-WAYWQWQTSA-N
• Canonical SMILES: C1CN(CC1C2=NOC(=N2)C3=CC=CS3)C(=O)C=CC4=CN=CC=C4
• Isomeric SMILES: C1CN(CC1C2=NOC(=N2)C3=CC=CS3)C(=O)/C=C\C4=CN=CC=C4
• Molecular Formula: C18H16N4O2S
• Molecular Weight: 352.4 g/mol

Description

(Z)-3-(pyridin-3-yl)-1-(3-(5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C18H16N4O2S and its molecular weight is 352.41. The purity is usually 95%.
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Scientific Research Applications

Pharma Market Reflection

• Application : The compound has been mentioned in the context of pharmaceutical patents, particularly as a part of azetidine, pyrrolidine, and piperidine derivatives with potential application in migraine treatment (Habernickel, 2001).

Heterocyclic Synthesis and Biological Activity

• Synthesis : The compound serves as a starting material for synthesizing novel pyrimidine-2-thiol, pyrazole, pyran derivatives. These derivatives are noted for their diverse biological activities (Shehab, Abdellattif, & Mouneir, 2018).
• Biological Efficiency : The synthesized compounds exhibit potent anti-inflammatory and antioxidant activities, highlighting their relevance in medical research.

Optical Studies in Polymers

• Nonlinear Optical Properties : The compound is part of a study on the nonlinear optical properties of new polymers. It shows promise in optical power limiting applications in both solution and solid matrix forms (Poornesh, Hegde, Umesh, Manjunatha, Manjunatha, & Adhikari, 2010).

Metal Complex Synthesis

• Metal Complex Formation : Research demonstrates its use in synthesizing metal complexes, particularly with transition metals like Mn, Co, Ni, Cu, and Zn. These complexes have applications in spectroscopic studies and potentially in material science (Abid, Fahad, Musa, & Ismail, 2021).

Antimicrobial Activity

• Antimicrobial Properties : Derivatives of the compound have been evaluated for their antimicrobial activities, showing effectiveness against various microorganisms, which could be significant in the development of new antimicrobial agents (Bayrak, Demirbaş, Demirbas, & Karaoglu, 2009).

Organic Light-Emitting Diodes (OLEDs)

• Bipolar Hosts in OLEDs : The compound's derivatives have been studied as bipolar hosts for blue and green phosphorescent OLEDs, indicating its potential in advanced display technologies (Wang, Duan, Li, & Yu, 2019).